Cas no 1152525-04-6 (1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine
• CAS No: 1152525-04-6
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 4572792
• PubChem ID: 33785437
• Update Time: 2025-05-20

1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorobenzyl)-4-methyl-1H-pyrazol-5-amine
• 1-[(2-fluorophenyl)methyl]-4-methyl-1H-pyrazol-5-amine
• 2-(2-Fluorobenzyl)-4-methyl-2H-pyrazol-3-ylamine
• 1H-Pyrazol-5-amine, 1-[(2-fluorophenyl)methyl]-4-methyl-
• 1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C11H12FN3/c1-8-6-14-15(11(8)13)7-9-4-2-3-5-10(9)12/h2-6H,7,13H2,1H3
• InChI Key： LQRYACKDCSSYEW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C(N)=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 374.9±37.0 °C at 760 mmHg
• Flash Point: 180.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine

Introduction to 1-(2-Fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine (CAS No. 1152525-04-6)

The compound 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine (CAS No. 1152525-04-6) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile properties and wide-ranging uses in drug discovery and material science. The pyrazole ring is a key structural feature of this compound, contributing to its unique reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of novel therapeutic agents. The fluorophenyl group attached to the pyrazole ring in this compound adds further complexity and functionality, making it a valuable candidate for exploring new drug targets. The methyl substituent on the pyrazole ring also plays a crucial role in modulating the compound's physicochemical properties, such as solubility and stability.

One of the most promising applications of 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine lies in its potential as an anticancer agent. Researchers have demonstrated that certain pyrazole derivatives exhibit selective cytotoxicity against cancer cells, making them attractive candidates for oncology drug development. The fluorine atom in the fluorophenyl group is particularly significant, as it can enhance the compound's ability to penetrate cellular membranes and interact with target proteins.

In addition to its therapeutic potential, this compound has also been explored for its role in bioimaging and diagnostics. The unique electronic properties of the pyrazole ring enable it to act as a fluorescent probe, allowing for real-time monitoring of biological processes at the molecular level. This application is especially relevant in the context of advancing personalized medicine and early disease detection.

The synthesis of 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine involves a series of carefully optimized reactions, including nucleophilic substitution and condensation steps. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels, which are critical for large-scale production and clinical testing.

From a structural perspective, the compound's molecular weight, molecular formula, and physical properties are well-documented, providing a solid foundation for further research. The X-ray crystallography studies conducted on this compound have revealed its three-dimensional arrangement, shedding light on how its functional groups contribute to its overall stability and reactivity.

As interest in green chemistry grows, there is increasing focus on developing sustainable methods for synthesizing compounds like 1-(2-fluorophenyl)methyl-4-methyl-1H-pyrazol-5-amine. Researchers are exploring eco-friendly solvents and catalysts that can reduce waste and energy consumption during the synthesis process while maintaining product quality.

In conclusion, 1-(2-fluorophenyl)methyl